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Compound of Interest

Compound Name:
Bis[cinnamyl palladium(II)

chloride]

Cat. No.: B1181190 Get Quote

Bis(cinnamyl palladium(II) chloride) is an organometallic compound containing palladium. This

technical summary provides key information on its molecular formula and weight for

researchers, scientists, and professionals in drug development.

Chemical Formula and Molecular Weight
The chemical properties of bis(cinnamyl palladium(II) chloride) are fundamental for its

application in scientific research. The molecular formula and weight are critical parameters for

experimental design and data interpretation.

Property Value

Molecular Formula C18H18Cl2Pd2[1][2][3][4][5]

Molecular Weight 518.08 g/mol [2][4][5]

Alternate Molecular Weight 518.1 g/mol [1]

Synonyms

Palladium(II)(π-cinnamyl) Chloride Dimer, Di(μ-

chloro)bis(η3-cinnamyl)dipalladium(II),

[Pd(cinnamyl)Cl]2[2][3]

Appearance Yellow to dark orange crystals or powder[6]

CAS Number 12131-44-1[2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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